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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760 Get Quote

Disperse Orange 80: A Technical Guide to Safety
and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Disperse Orange 80 (CAS No. 59948-51-5), a monoazo dye.[1] Due to the

limited availability of specific safety and toxicological data for Disperse Orange 80, this guide

incorporates information from closely related disperse orange dyes and the broader class of

disperse azo dyes to provide a thorough understanding of the potential hazards and

recommended safety protocols.

Chemical and Physical Properties
Disperse Orange 80, also identified as C.I. Disperse Orange 80 and C.I. 11127, belongs to

the single azo class of dyes.[1] Its molecular formula is C₂₀H₂₀N₆O₃, with a molecular weight of

392.41 g/mol .[1]

Table 1: Physicochemical Data for Related Disperse Orange Dyes
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Property Disperse Orange 1 Disperse Orange 3
Disperse Orange
25

Appearance Brown powder[2] Black powder -

Molecular Formula C₁₈H₁₄N₄O₂[2] C₁₂H₁₀N₄O₂[3] C₁₇H₁₇N₅O₂[4]

Molecular Weight 318.32 g/mol [2] 242.24 g/mol [3] 323.35 g/mol [4]

Solubility Insoluble in water Insoluble in water[3] -

Autoignition

Temperature
Not applicable[2] Not applicable[3] -

Hazard Identification and Classification
While a specific GHS classification for Disperse Orange 80 is not readily available, data from

related disperse orange dyes indicate potential hazards. Disperse dyes as a class are known

for their potential to cause skin sensitization and irritation.[5][6] The primary concern with azo

dyes is their potential to be metabolized into aromatic amines, some of which are known or

suspected carcinogens.[7][8]

Table 2: GHS Hazard Classifications for Related Disperse Orange Dyes

Hazard Class Disperse Orange 3

Skin Corrosion/Irritation Category 2[6]

Serious Eye Damage/Eye Irritation Category 2[6]

Skin Sensitization Category 1[6]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
Category 3[6]

Note: This information is for a related compound and should be used for guidance only.

Toxicological Information
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The toxicological properties of Disperse Orange 80 have not been fully investigated.[2]

However, studies on other disperse azo dyes provide insights into their potential health effects.

Acute Toxicity: Azo dyes generally exhibit low acute toxicity.[9][8] For Disperse Orange 3, the

oral LD50 is estimated to be greater than 2000 mg/kg in rats, indicating that it is not classified

as acutely toxic.[3][6]

Skin and Eye Irritation: Disperse Orange 3 is classified as a skin and eye irritant.[6] Disperse

Orange 1 may also cause skin and eye irritation.[2]

Skin Sensitization: A significant hazard associated with disperse dyes is skin sensitization.[9][5]

[6] Several disperse orange dyes, including Disperse Orange 1 and 3, have been identified as

contact allergens.[9][10]

Mutagenicity and Carcinogenicity: The primary toxicological concern for azo dyes is their

metabolic conversion to potentially carcinogenic aromatic amines by intestinal microbiota or

liver enzymes.[11][7][8][12] While some disperse dyes have shown mutagenic potential in in

vitro tests, often after metabolic activation, there is limited evidence for the carcinogenicity of

many.[9][5][8] For instance, Disperse Orange 1 has been shown to induce DNA damage and

apoptosis in HepG2 cells.[13][14]

Table 3: Summary of Toxicological Data for Related Disperse Dyes
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Endpoint Species Route Result Compound

Acute Oral

Toxicity (LD50)
Rat Oral > 2000 mg/kg[3]

Disperse Orange

3

Skin Irritation - -
Causes skin

irritation[6]

Disperse Orange

3

Eye Irritation - -
Causes serious

eye irritation[6]

Disperse Orange

3

Skin

Sensitization
- -

May cause an

allergic skin

reaction[6]

Disperse Orange

3

Genotoxicity
Human HepG2

cells
In vitro

Induces DNA

damage and

apoptosis[13][14]

Disperse Orange

1

Handling Precautions and Personal Protective
Equipment
Given the potential hazards, stringent safety measures should be implemented when handling

Disperse Orange 80 and other disperse dyes.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[2]

Facilities should be equipped with an eyewash station and a safety shower.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing to prevent skin contact.[2][3]
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Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator for dusts.[2]

Hygiene Measures:

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[2]

Experimental Protocols
Detailed experimental protocols for toxicity testing of Disperse Orange 80 are not publicly

available. However, standard methodologies are employed for assessing the safety of azo

dyes.

Azo Dye Test (for primary aromatic amines): This qualitative test is used to detect the presence

of primary aromatic amines, which can be metabolites of azo dyes.

Procedure:

Dissolve a small amount of the test compound in dilute hydrochloric acid and cool in an ice

bath.[15]

Add a cold aqueous solution of sodium nitrite to form the diazonium salt, maintaining the

temperature below 5°C.[15]

In a separate tube, dissolve 2-naphthol in a dilute sodium hydroxide solution.[15]

Slowly add the diazonium salt solution to the 2-naphthol solution.[15]

Positive Result: The formation of a scarlet red dye indicates the presence of a primary

aromatic amine.[15]

In Vitro Toxicity Assays:
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Ames Test (Bacterial Reverse Mutation Assay): To assess mutagenicity, various strains of

Salmonella typhimurium are exposed to the test substance with and without metabolic

activation (S9 fraction).

Comet Assay (Single Cell Gel Electrophoresis): To evaluate DNA damage in eukaryotic cells

(e.g., HepG2 cells).[13][14]

Cell Viability Assays (e.g., MTT, LDH): To determine the cytotoxic effects of the compound on

cell lines.

Signaling Pathways in Azo Dye Toxicity
The toxicity of many azo dyes is not due to the parent compound itself but rather to its

metabolic products. The primary pathway for the metabolic activation of azo dyes is the

reductive cleavage of the azo bond (-N=N-).[11][7][8]

Metabolic Activation: This reduction is primarily carried out by azoreductases, enzymes

present in the intestinal microbiota and the liver.[7][8][12]

Formation of Aromatic Amines: The cleavage of the azo bond results in the formation of two

or more aromatic amines.[11][7]

Downstream Effects: These aromatic amines can be further metabolized, for example,

through oxidation by cytochrome P450 enzymes, to reactive intermediates that can bind to

DNA and other macromolecules, leading to genotoxicity, mutagenicity, and potentially

carcinogenicity.

Ingestion/Dermal Contact Metabolism Toxicity

Disperse Azo Dye
(e.g., Disperse Orange 80)

Azoreductase
(Intestinal Microbiota/Liver)

Reduction Aromatic Amines Further Metabolic Activation
(e.g., Oxidation) Reactive Intermediates DNA Adducts Cellular Damage Mutagenicity/

Carcinogenicity

Click to download full resolution via product page

Caption: General metabolic pathway of disperse azo dyes leading to toxicity.
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Conclusion
While specific toxicological data for Disperse Orange 80 is scarce, the information available

for related disperse orange and azo dyes highlights the importance of cautious handling. The

primary concerns are skin sensitization and the potential for metabolic activation to harmful

aromatic amines. Researchers, scientists, and drug development professionals should adhere

to strict safety protocols, including the use of appropriate personal protective equipment and

engineering controls, to minimize exposure and mitigate potential risks. Further research is

needed to fully elucidate the toxicological profile of Disperse Orange 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. fishersci.com [fishersci.com]

4. Disperse orange 25 | C17H17N5O2 | CID 92278 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. datasheets.scbt.com [datasheets.scbt.com]

6. chemos.de [chemos.de]

7. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC
[pmc.ncbi.nlm.nih.gov]

8. chimia.ch [chimia.ch]

9. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]

10. researchgate.net [researchgate.net]

11. Reductive metabolism of azo dyes and drugs: Toxicological implications - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Metabolism of azo dyes: implication for detoxication and activation - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15138760?utm_src=pdf-body
https://www.benchchem.com/product/b15138760?utm_src=pdf-body
https://www.benchchem.com/product/b15138760?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-80.html
https://pim-resources.coleparmer.com/sds/00240.pdf
https://www.fishersci.com/store/msds?partNumber=AC201620500&productDescription=DISPERSE+ORANGE+3+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/92278
https://datasheets.scbt.com/sc-252759.pdf
https://www.chemos.de/import/data/msds/GB_en/730-40-5-A0068397-GB-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://www.chimia.ch/chimia/article/download/1994_520/1756/12411
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap05_eng.htm
https://www.researchgate.net/publication/277546425_Sensitization_to_disperse_dyes_in_a_patch_test_population_over_a_five-year_period
https://pubmed.ncbi.nlm.nih.gov/37451600/
https://pubmed.ncbi.nlm.nih.gov/37451600/
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not
cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. theory.labster.com [theory.labster.com]

To cite this document: BenchChem. ["Disperse Orange 80 safety data sheet and handling
precautions"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138760#disperse-orange-80-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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